Cas no 1368597-86-7 (Benzoic acid, 3-(3-methyl-4H-1,2,4-triazol-4-yl)-)

• Product Name: Benzoic acid, 3-(3-methyl-4H-1,2,4-triazol-4-yl)-
• CAS No: 1368597-86-7
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• CID: 5240495
• Update Time: 2025-05-25

Benzoic acid, 3-(3-methyl-4H-1,2,4-triazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(3-methyl-4H-1,2,4-triazol-4-yl)-

• Inchi： 1S/C10H9N3O2/c1-7-12-11-6-13(7)9-4-2-3-8(5-9)10(14)15/h2-6H,1H3,(H,14,15)
• InChI Key： GJHVGCHUZZIUBE-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(N2C=NN=C2C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on Benzoic acid, 3-(3-methyl-4H-1,2,4-triazol-4-yl)-

Benzoic Acid, 3-(3-Methyl-4H-1,2,4-Triazol-4-Yl)-: A Comprehensive Overview

Benzoic acid, 3-(3-methyl-4H-1,2,4-triazol-4-yl)-, also known by its CAS number 1368597-86-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has been the subject of extensive research due to its unique structural properties and potential applications in various industries. The molecule combines the aromatic stability of benzoic acid with the functional versatility of a triazole ring, making it a valuable building block for advanced materials and pharmaceuticals.

The synthesis of Benzoic acid, 3-(3-methyl-4H-1,2,4-triazol-4-yl)- involves a multi-step process that typically begins with the preparation of the triazole ring system. Researchers have explored various methods to optimize the reaction conditions for high yield and purity. Recent studies have focused on green chemistry approaches, such as using microwave-assisted synthesis or catalytic systems to reduce environmental impact while maintaining product quality.

The structural characterization of this compound has been carried out using advanced analytical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided insights into the molecular geometry and intermolecular interactions that contribute to its stability and reactivity. The presence of the methyl group on the triazole ring introduces steric effects that influence the compound's physical properties and reactivity in different chemical environments.

In terms of applications, Benzoic acid, 3-(3-methyl-4H-1,2,4-triazol-4-yl)- has shown promise in several areas. In materials science, it has been used as a precursor for the synthesis of coordination polymers and metal organic frameworks (MOFs). These materials exhibit high surface area and porosity, making them suitable for gas storage and catalysis applications. Additionally, the compound's ability to form hydrogen bonds makes it an attractive candidate for designing stimuli-responsive materials.

In the pharmaceutical industry, this compound has been investigated for its potential as a drug delivery agent or a component in bioactive molecules. Its triazole moiety is known to exhibit antimicrobial and anti-inflammatory properties under certain conditions. Recent research has explored its interaction with biological systems at the molecular level using computational modeling techniques such as molecular docking and dynamics simulations.

The environmental impact of Benzoic acid, 3-(3-methyl-4H-1,2,4-triazol-4-yl)- has also been a topic of interest. Studies have assessed its biodegradability under various conditions and its potential toxicity to aquatic organisms. These findings are crucial for ensuring sustainable practices in its production and use.

In conclusion, Benzoic acid, 3-(3-methyl-4H-1,2,4-triazol-4-Yl)-, with its unique chemical structure and diverse applications across multiple disciplines, continues to be a focal point for scientific innovation. As research progresses further into its properties and potential uses, this compound is expected to play an increasingly important role in advancing both academic knowledge and industrial applications.